1,4-Dihydro-1-methyl-4-oxo-3-pyridinecarboxamide 1,4-Dihydro-1-methyl-4-oxo-3-pyridinecarboxamide N-methyl-4-pyridone-3-carboxamide is a member of the class of 4-pyridones that is 4-pyridone substituted with a carboxamide group at C-3 and a methyl group at N-1. It has a role as a mouse metabolite. It is a pyridinecarboxamide, a member of methylpyridines and a member of 4-pyridones.
N-methyl-4-pyridone-3-carboxamide is a uremic toxin. Uremic toxins can be subdivided into three major groups based upon their chemical and physical characteristics: 1) small, water-soluble, non-protein-bound compounds, such as urea; 2) small, lipid-soluble and/or protein-bound compounds, such as the phenols and 3) larger so-called middle-molecules, such as beta2-microglobulin. Chronic exposure of uremic toxins can lead to a number of conditions including renal damage, chronic kidney disease and cardiovascular disease. N1-Methyl-4-pyridone-5-carboxamide (4PY ) is a normal human metabolite (one of the end products of nicotinamide-adenine dinucleotide (NAD) degradation). 4PY concentration in serum is elevated in non-dialyzed chronic renal failure (CRF) patients when compared with controls. (A3294).
Brand Name: Vulcanchem
CAS No.: 769-49-3
VCID: VC21125677
InChI: InChI=1S/C7H8N2O2/c1-9-3-2-6(10)5(4-9)7(8)11/h2-4H,1H3,(H2,8,11)
SMILES: CN1C=CC(=O)C(=C1)C(=O)N
Molecular Formula: C7H8N2O2
Molecular Weight: 152.15 g/mol

1,4-Dihydro-1-methyl-4-oxo-3-pyridinecarboxamide

CAS No.: 769-49-3

Cat. No.: VC21125677

Molecular Formula: C7H8N2O2

Molecular Weight: 152.15 g/mol

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1,4-Dihydro-1-methyl-4-oxo-3-pyridinecarboxamide - 769-49-3

Specification

Description N-methyl-4-pyridone-3-carboxamide is a member of the class of 4-pyridones that is 4-pyridone substituted with a carboxamide group at C-3 and a methyl group at N-1. It has a role as a mouse metabolite. It is a pyridinecarboxamide, a member of methylpyridines and a member of 4-pyridones.
N-methyl-4-pyridone-3-carboxamide is a uremic toxin. Uremic toxins can be subdivided into three major groups based upon their chemical and physical characteristics: 1) small, water-soluble, non-protein-bound compounds, such as urea; 2) small, lipid-soluble and/or protein-bound compounds, such as the phenols and 3) larger so-called middle-molecules, such as beta2-microglobulin. Chronic exposure of uremic toxins can lead to a number of conditions including renal damage, chronic kidney disease and cardiovascular disease. N1-Methyl-4-pyridone-5-carboxamide (4PY ) is a normal human metabolite (one of the end products of nicotinamide-adenine dinucleotide (NAD) degradation). 4PY concentration in serum is elevated in non-dialyzed chronic renal failure (CRF) patients when compared with controls. (A3294).
CAS No. 769-49-3
Molecular Formula C7H8N2O2
Molecular Weight 152.15 g/mol
IUPAC Name 1-methyl-4-oxopyridine-3-carboxamide
Standard InChI InChI=1S/C7H8N2O2/c1-9-3-2-6(10)5(4-9)7(8)11/h2-4H,1H3,(H2,8,11)
Standard InChI Key KTLRWTOPTKGYQY-UHFFFAOYSA-N
SMILES CN1C=CC(=O)C(=C1)C(=O)N
Canonical SMILES CN1C=CC(=O)C(=C1)C(=O)N

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